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Compound of Interest

3-(Acryloyloxy)-2-hydroxypropyl!
Compound Name:
methacrylate

Cat. No.: B158976

Essential Safety and Handling Guide for 3-
(Acryloyloxy)-2-hydroxypropyl Methacrylate

This guide provides critical safety and logistical information for the handling and disposal of 3-
(Acryloyloxy)-2-hydroxypropyl methacrylate (CAS No. 1709-71-3), tailored for researchers,
scientists, and professionals in drug development. Adherence to these procedures is vital for
ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

3-(Acryloyloxy)-2-hydroxypropyl methacrylate is a chemical that poses several health risks.
It is known to cause serious eye damage, skin irritation, and may lead to an allergic skin
reaction[1][2]. Therefore, the use of appropriate personal protective equipment is mandatory to
prevent exposure.

Summary of Required Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye and Face Protection

Full face shield or indirect

vented chemical goggles.[1][3]

To protect against splashes
and vapors that can cause
serious eye damage. Contact
lenses should not be worn

when handling this chemical.

[3]

Hand Protection

Chemical-resistant gloves
(e.g., tested to EN 374 in
Europe or F739 in the US).[3]

To prevent skin contact, which
can cause irritation and allergic

reactions.

Skin and Body Protection

Protective clothing to avoid all

possible skin contact.[3]

To protect against accidental

spills and splashes.

Respiratory Protection

A NIOSH-approved respirator
with an appropriate organic
vapor cartridge (e.g., type
ABEK (EN14387)) is
recommended if ventilation is
inadequate or for spill

response.

To prevent inhalation of

vapors, which can be harmful.

Operational Plan for Safe Handling

A systematic approach to handling 3-(Acryloyloxy)-2-hydroxypropyl methacrylate is crucial

to minimize risks. The following workflow outlines the key steps from preparation to disposal.
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Safe handling workflow for 3-(Acryloyloxy)-2-hydroxypropyl methacrylate.

Experimental Protocols: Step-by-Step Guidance

Preparation:

* Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 3-(Acryloyloxy)-2-hydroxypropyl methacrylate.
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o Personal Protective Equipment (PPE): Equip yourself with the mandatory PPE as detailed in
the table above.

» Ventilation: Ensure you are working in a well-ventilated area, such as a chemical fume hood,
to minimize vapor inhalation.[3] Eyewash stations and safety showers should be readily
accessible.[4]

Handling:

e Avoid Contact: Do not allow the chemical to come into contact with your eyes, skin, or
clothing.[4]

e Prevent Inhalation: Do not breathe the dust, fume, gas, mist, vapors, or spray.[1]

» Eating and Drinking: Do not eat, drink, or smoke in the area where the chemical is handled.

[3]

e Hand Washing: Always wash your hands thoroughly with soap and water after handling the
chemical.[3]

Storage:
o Container: Keep the container securely sealed when not in use.[3]

o Conditions: Store in a cool, dry, well-ventilated area away from heat, sparks, open flames,
and strong oxidizing agents.[3][4] The recommended storage temperature is 2-8°C.[5]

» Incompatible Materials: Store away from incompatible materials such as strong oxidizing
agents.[4]

Disposal Plan

Proper disposal of 3-(Acryloyloxy)-2-hydroxypropyl methacrylate and any contaminated
materials is essential to prevent environmental contamination and ensure regulatory
compliance.

Waste Collection:
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o Collect all waste, including unused chemical and contaminated materials (e.g., gloves,
absorbent pads), in a designated, properly labeled, and sealed container.

Disposal Procedure:

» Dispose of the contents and container in accordance with all applicable local, regional,
national, and international regulations.[1] Do not dispose of it with household garbage or
allow it to reach the sewage system.[6]

Spill Response:
e Evacuate: Evacuate the area in the event of a large spill.

o Ventilate: For large spills or spills in confined spaces, provide mechanical ventilation to
disperse vapors.[1]

o Containment: For larger spills, build dikes to prevent entry into sewer systems or bodies of
water.[1]

o Absorption: Soak up the spill with an inert absorbent material (e.g., sand, earth, vermiculite).

[3][4]

o Collection: Place the absorbed material into a suitable, closed container for disposal.[4]

Quantitative Data Summary

Property Value

Molecular Weight 214.22 g/mol [7]

Density 1.14 g/mL at 25 °C[5]

Flash Point 113 °C (235.4 °F) - closed cup
Refractive Index n20/D 1.473[5]

Storage Temperature 2-8°C[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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